Cas no 53944-40-4 (7-Acetyl-5-oxo-5H-1benzopyrano2,3-bpyridine)

• Product Name: 7-Acetyl-5-oxo-5H-1benzopyrano2,3-bpyridine
• CAS No: 53944-40-4
• MF: C₁₄H₉NO₃
• MW: 239.226163625717
• CID: 368517
• Update Time: 2025-04-19

7-Acetyl-5-oxo-5H-1benzopyrano2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 5H-[1]Benzopyrano[2,3-b]pyridin-5-one,7-acetyl-
• 7-Acetyl-5-oxo-5H-[1]benzopyrano[2,3-b]pyridine
• 7-Acetyl-5-oxo-5H-(1)benzopyra
• 7-acetylchromeno[2,3-b]pyridin-5-one
• 7-Acetyl-5-oxo-5H-1benzopyrano2,3-bpyridine

• Inchi： 1S/C14H9NO3/c1-8(16)9-4-5-12-11(7-9)13(17)10-3-2-6-15-14(10)18-12/h2-7H,1H3
• InChI Key： ZYGDCOJTJFQANG-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CN=2)C(C2C=C(C(C)=O)C=CC1=2)=O

Computed Properties

• Exact Mass: 239.05827
• Monoisotopic Mass: 239.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.3A^2

Experimental Properties

• Density: 1.341
• Boiling Point: 446.8°Cat760mmHg
• Flash Point: 224°C
• Refractive Index: 1.632
• PSA: 56.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones